(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(4,5-dimethoxy-2-nitrophenyl)methanone

• IUPAC Name: [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-(4,5-dimethoxy-2-nitrophenyl)methanone
• InChI: InChI=1S/C20H24N4O5S/c1-28-17-9-14(16(24(26)27)10-18(17)29-2)20(25)23-7-5-22(6-8-23)11-19-21-15(12-30-19)13-3-4-13/h9-10,12-13H,3-8,11H2,1-2H3
• InChI Key: ZJGOHDVZUKIXLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)N2CCN(CC2)CC3=NC(=CS3)C4CC4)[N+](=O)[O-])OC
• Molecular Formula: C20H24N4O5S
• Molecular Weight: 432.5 g/mol

Description

(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(4,5-dimethoxy-2-nitrophenyl)methanone is a useful research compound. Its molecular formula is C20H24N4O5S and its molecular weight is 432.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Piperazine derivatives show promise in the field of medicinal chemistry due to their antibacterial and antimicrobial properties. A study demonstrated the synthesis of novel triazole analogues of piperazine, revealing significant inhibition of bacterial growth against human pathogenic bacteria like Escherichia coli, Klebseilla pneumoniae, among others. The compounds showcased potential as molecules for further development in antibacterial treatments (Nagaraj, Srinivas & Rao, 2018). Similarly, a series of (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives were synthesized and showed moderate to good antimicrobial activity, highlighting their potential in combating microbial infections (Mhaske et al., 2014).

Anticancer and Antituberculosis Properties

Piperazine derivatives also exhibit potential in treating life-threatening diseases like cancer and tuberculosis. A study focused on synthesizing and testing (1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives for their in vitro anticancer activity against human breast cancer cell line MDA-MB-435 and antituberculosis activity, with some compounds showing significant results (Mallikarjuna et al., 2014). In the realm of cancer treatment, substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone conjugates were synthesized and tested, with one compound notably inducing apoptosis in cancer cells and inhibiting tubulin polymerization (Manasa et al., 2020).

Corrosion Inhibition

Beyond medicinal applications, piperazine derivatives serve roles in industrial settings. New organic inhibitors based on piperazine structure were studied for corrosion inhibition of mild steel in acidic medium, showing that compounds like 4-(4-aminobenzoyl) piperazin-1-yl) (furan-2-yl) methanone significantly inhibited corrosion, suggesting their use in protecting industrial materials (Singaravelu et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to target dna gyrase , which plays a crucial role in DNA replication.

Mode of Action

Related compounds have been designed to have a new binding mode to dna gyrase , which allows for a more potent antibacterial effect and activity against current quinolone-resistant bacterial strains .

Biochemical Pathways

It can be inferred that the compound may affect the dna replication pathway due to its potential interaction with dna gyrase .

Result of Action

Related compounds have shown promising direct activity against gram-negative strains, and anti-biofilm activity against gram-positive strains .